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Compound of Interest

Compound Name:
FGF acidic I (102-111) (bovine

brain)

Cat. No.: B3249870 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the FGF

acidic I (102-111) peptide.

Frequently Asked Questions (FAQs)
1. What is the best solvent to dissolve FGF acidic I (102-111) peptide?

For most applications, sterile, deionized water is the recommended solvent for reconstituting

FGF acidic I (102-111) peptide.[1] Some researchers also use aqueous buffers such as

phosphate-buffered saline (PBS). For peptides that are difficult to dissolve in aqueous

solutions, Dimethyl Sulfoxide (DMSO) can be used as a solvent.[2] It is important to note that

the presence of trifluoroacetate (TFA) salts from the purification process can enhance the

peptide's solubility in aqueous solutions.[3]

2. I am having trouble dissolving the peptide in water. What should I do?

If you encounter solubility issues with FGF acidic I (102-111) in water, consider the following

troubleshooting steps:

Gentle Agitation: After adding the solvent, allow the vial to sit for a few minutes to allow for

complete reconstitution.[4][5] Gently pipette the solution up and down along the sides of the

vial to aid dissolution. Avoid vigorous vortexing, as this can cause aggregation.[4]
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Sonication: A brief period in an ultrasonic bath can help to break up any aggregates and

facilitate dissolution.

pH Adjustment: The theoretical isoelectric point (pI) of this peptide is 7.88.[3] Peptides can

be difficult to dissolve at or near their pI. Adjusting the pH of the solution slightly away from

the pI may improve solubility. For this peptide, a slightly acidic buffer might be beneficial.

Use of a Different Solvent: If the peptide remains insoluble in water or aqueous buffers, you

can try dissolving it in a small amount of DMSO first, and then slowly adding the aqueous

buffer to your desired concentration.

3. What is the recommended storage condition for the FGF acidic I (102-111) peptide?

The lyophilized FGF acidic I (102-111) peptide should be stored at -20°C.[1][3][6] Under these

conditions, it is stable for at least one year.[6] After reconstitution, it is recommended to store

the solution at -20°C or -80°C and avoid repeated freeze-thaw cycles.[4][7] For long-term

storage of the reconstituted peptide, consider adding a carrier protein like 0.1% Bovine Serum

Albumin (BSA) to prevent degradation and adsorption to the vial surface.[5][7]

4. The peptide solution appears cloudy or has visible precipitates. What does this mean and

what should I do?

Cloudiness or precipitation in the peptide solution may indicate aggregation or poor solubility.

Here are some steps to address this:

Review Reconstitution Protocol: Ensure that the reconstitution was performed correctly,

following the recommended guidelines.

Sonication: As mentioned earlier, brief sonication can help to break up aggregates.

pH Adjustment: Check the pH of your solution and adjust it if it is close to the peptide's pI of

7.88.[3]

Filtration: If the issue persists, you may need to filter the solution through a low-protein-

binding 0.22 µm filter to remove any aggregates before use in cellular assays.

5. How does the presence of TFA salt affect my experiments?
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Trifluoroacetic acid (TFA) is often used in the purification of synthetic peptides and can be

present as a counterion in the final product.[3] While the TFA salt generally enhances the

solubility of the peptide, high concentrations of TFA can be cytotoxic in sensitive cell-based

assays.[3] For most standard in vitro assays, the residual TFA levels should not interfere.[3]

However, if you are working with highly sensitive systems, you may consider using a peptide

preparation where the TFA has been removed.

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 1223.4 g/mol [1][3][6]

Molecular Formula C59H82N16O13 [1][3][6]

Purity (by HPLC) >95% [1][6]

Theoretical pI 7.88 [3]

Appearance Lyophilized Powder [1][3][6]

Storage (Lyophilized) -20°C [1][3][6]

Storage (Reconstituted) -20°C or -80°C [4][7]

Solubility in Water 1 mg/mL [1]

Solubility in DMSO Soluble [2]

Experimental Protocols
Protocol for Reconstitution of FGF acidic I (102-111)
Peptide

Preparation: Before opening, briefly centrifuge the vial to ensure that all the lyophilized

powder is at the bottom.[7][8]

Solvent Addition: Add the desired volume of sterile, deionized water or an appropriate buffer

(e.g., PBS) to the vial to achieve the desired stock concentration. For example, to make a 1

mg/mL stock solution, add 1 mL of solvent to 1 mg of peptide.
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Dissolution: Gently swirl the vial or pipette the solution up and down to mix. Avoid vigorous

shaking or vortexing. Allow the vial to stand at room temperature for a few minutes to ensure

complete dissolution.[4][5]

Verification: Visually inspect the solution for any undissolved particles or cloudiness. If

necessary, follow the troubleshooting steps outlined in the FAQs.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots

at -20°C or -80°C.[4][7]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://fujifilmbiosciences.fujifilm.com/us/recombinant-human-fgf-acidic-fgf-1.html
https://www.immunotools.de/html/cytokines/fgfa.pdf
https://fujifilmbiosciences.fujifilm.com/us/recombinant-human-fgf-acidic-fgf-1.html
https://www.genscript.com/protein/Z02921-FGF_acidic_Human.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3249870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lyophilized Peptide

Reconstitute in Sterile Water/Buffer

Observe Solution

Solution is Clear

Yes

Solution is Cloudy/Has Precipitate

No

Gentle Agitation/Pipetting

Brief Sonication

Check & Adjust pH (away from pI ~7.88)

Re-observe Solution

Peptide Solubilized

Yes

Still Insoluble

No

Use DMSO as co-solvent

Click to download full resolution via product page

Caption: Troubleshooting workflow for FGF acidic I (102-111) peptide solubility issues.
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Caption: Simplified overview of a potential FGF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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